Cas no 1250360-03-2 (1-bromo-2-(2-bromo-1-methoxyethyl)benzene)

• Product Name: 1-bromo-2-(2-bromo-1-methoxyethyl)benzene
• CAS No: 1250360-03-2
• MF: C₉H₁₀Br₂O
• MW: 293.98310136795
• CID: 6512929
• PubChem ID: 62113505
• Update Time: 2025-07-23

1-bromo-2-(2-bromo-1-methoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-(2-bromo-1-methoxyethyl)benzene
• Benzene, 1-bromo-2-(2-bromo-1-methoxyethyl)-

• Inchi： 1S/C9H10Br2O/c1-12-9(6-10)7-4-2-3-5-8(7)11/h2-5,9H,6H2,1H3
• InChI Key： MPHKWWLRWNZRGS-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=CC=C1C(OC)CBr

Experimental Properties

• Density: 1.677±0.06 g/cm3(Predicted)
• Boiling Point: 291.1±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-bromo-2-(2-bromo-1-methoxyethyl)benzene

Recent Advances in the Study of 1-Bromo-2-(2-bromo-1-methoxyethyl)benzene (CAS: 1250360-03-2) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 1-bromo-2-(2-bromo-1-methoxyethyl)benzene (CAS: 1250360-03-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 1-bromo-2-(2-bromo-1-methoxyethyl)benzene as a versatile intermediate in organic synthesis. Its bifunctional nature, featuring both bromine and methoxy groups, makes it a valuable building block for the construction of complex molecules. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions, enabling the synthesis of diverse aryl and heteroaryl derivatives with potential pharmacological activities.

In the context of drug discovery, 1-bromo-2-(2-bromo-1-methoxyethyl)benzene has shown promise as a precursor for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of selective JAK2 inhibitors, which are being investigated for the treatment of myeloproliferative disorders. The compound's ability to introduce both lipophilic and hydrogen-bond acceptor moieties into target molecules has been particularly valuable in optimizing drug-like properties.

From a mechanistic perspective, recent structural biology studies have shed light on how derivatives of 1-bromo-2-(2-bromo-1-methoxyethyl)benzene interact with biological targets. X-ray crystallography data revealed that the bromine atoms participate in halogen bonding with protein residues, while the methoxy group contributes to favorable pharmacokinetic properties by modulating solubility and metabolic stability. These insights are informing the design of next-generation therapeutic agents.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results suggest that 1-bromo-2-(2-bromo-1-methoxyethyl)benzene derivatives can serve as effective linkers in PROTAC (Proteolysis Targeting Chimera) molecules, facilitating the recruitment of E3 ubiquitin ligases to target proteins of interest. This application could revolutionize the treatment of diseases previously considered "undruggable."

In conclusion, 1-bromo-2-(2-bromo-1-methoxyethyl)benzene (CAS: 1250360-03-2) represents a multifaceted tool in modern drug discovery. Its applications span from traditional medicinal chemistry to cutting-edge therapeutic modalities. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in addressing unmet medical needs across various disease areas.